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Compound of Interest

Compound Name: 4-Fluoro-3-nitrobenzonitrile

Cat. No.: B023716 Get Quote

Technical Guide: Physicochemical Properties of
4-Fluoro-3-nitrobenzonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 4-
Fluoro-3-nitrobenzonitrile, a key intermediate in pharmaceutical and agrochemical synthesis.

This document details its melting point and solubility, outlines general experimental protocols

for their determination, and includes a visualization of its synthesis pathway.

Core Physical Properties
4-Fluoro-3-nitrobenzonitrile is a solid, appearing as a white to light yellow powder or

crystalline substance.[1] The key physical properties are summarized in the table below.
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Property Value Source(s)

Melting Point 90.5-91.5 °C [2][3]

92 °C [4]

91.0 to 95.0 °C

Water Solubility Insoluble [2][3][5][6][7]

Solubility in Organic Solvents

Soluble in common organic

solvents such as

dichloromethane and

chloroform. Quantitative data is

not readily available in the

reviewed literature.

[8]

Experimental Protocols
While specific experimental determinations for the physical properties of 4-Fluoro-3-
nitrobenzonitrile are not detailed in the available literature, the following general protocols are

standard for compounds of this nature.

Determination of Melting Point
The melting point of a solid organic compound like 4-Fluoro-3-nitrobenzonitrile is typically

determined using the capillary method with a melting point apparatus.

Methodology:

Sample Preparation: A small amount of the dry, powdered 4-Fluoro-3-nitrobenzonitrile is

packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus, adjacent to a calibrated thermometer.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.
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Observation: The temperature at which the first liquid appears (onset of melting) and the

temperature at which the last solid particle disappears (completion of melting) are recorded.

This range represents the melting point of the substance. A narrow melting range is

indicative of a pure compound.

Determination of Solubility
The solubility of a compound can be determined by the equilibrium saturation method.

Methodology:

System Preparation: An excess amount of 4-Fluoro-3-nitrobenzonitrile is added to a known

volume of the desired solvent (e.g., water, ethanol, acetone) in a sealed container.

Equilibration: The mixture is agitated (e.g., using a shaker or magnetic stirrer) at a constant

temperature for a prolonged period (typically 24-48 hours) to ensure that equilibrium is

reached between the dissolved and undissolved solute.

Phase Separation: The undissolved solid is separated from the saturated solution by filtration

or centrifugation, ensuring that the temperature is maintained to prevent any change in

solubility.

Analysis: The concentration of 4-Fluoro-3-nitrobenzonitrile in the clear, saturated solution

is determined using a suitable analytical technique, such as High-Performance Liquid

Chromatography (HPLC) or UV-Visible Spectroscopy. The solubility is then expressed in

units such as g/100mL or mol/L.

Synthesis Workflow
4-Fluoro-3-nitrobenzonitrile is a valuable building block in organic synthesis. Its preparation

is a key step in the development of more complex molecules for various applications, including

pharmaceuticals and agrochemicals.[1]
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Caption: Synthesis of 4-Fluoro-3-nitrobenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b023716#physical-properties-of-4-fluoro-3-
nitrobenzonitrile-melting-point-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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